5-Isopropyl-3-(3-fluoro-phenyl)-isoxazole-4-carboxylic acid

• Molecular Formula: C13H12FNO3
• Molecular Weight: 249.24 g/mol
• IUPAC Name: 3-(3-fluorophenyl)-5-propan-2-yl-1,2-oxazole-4-carboxylic acid
• InChI: InChI=1S/C13H12FNO3/c1-7(2)12-10(13(16)17)11(15-18-12)8-4-3-5-9(14)6-8/h3-7H,1-2H3,(H,16,17)
• InChI Key: WKJRPBNZVHLTEU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C(=NO1)C2=CC(=CC=C2)F)C(=O)O

Description

5-Isopropyl-3-(3-fluoro-phenyl)-isoxazole-4-carboxylic acid is a useful research compound. Its molecular formula is C13H12FNO3 and its molecular weight is 249.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 15 g crude 5-isopropyl-3-(3-fluoro-phenyl)-isoxazole-4-carboxylic acid ethyl ester and 10.08 g (240 mmol) LiOH.H2O in 75 mL THF, 50 mL water was heated under reflux for 15 h. The mixture was concentrated, acidified and extracted with ethyl acetate. The combined organic extracts were dried with Na2SO4 and evaporated to yield 4.1 g (33% in two steps) of the title compound as a light yellow solid. (m/e): 250.1 (MH+; 100%).